2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-5-(4-methylphenyl)-5-oxopentanamide
• InChI: InChI=1S/C18H18ClNO4S/c1-12-2-4-13(5-3-12)16(21)10-11-17(18(20)22)25(23,24)15-8-6-14(19)7-9-15/h2-9,17H,10-11H2,1H3,(H2,20,22)
• InChI Key: UQFZMPSMLHTOBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CCC(C(=O)N)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO4S
• Molecular Weight: 379.9 g/mol

Description

2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide, also known as CMPCO, is an organosulfur compound with a wide range of applications in scientific research. CMPCO is a white solid with a molecular weight of 397.95 g/mol. It is soluble in organic solvents and has a melting point of 92-94°C.

Scientific Research Applications

Molecular Structure and Docking Studies

• Research involving compounds similar to 2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide has focused on understanding their molecular structure and docking studies. For example, studies have examined the crystal structure of tetrazole derivatives related to this compound, providing insights into their crystallization and molecular interactions (Al-Hourani et al., 2015).

Antiviral Activity

• Some derivatives of 2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide have been synthesized and tested for antiviral activity. These studies contribute to understanding the potential medical applications of these compounds (Chen et al., 2010).

Photoreactive Properties

• Investigations into the photoreactive properties of related compounds have provided insights into their reaction mechanisms and photoacid generation pathways. This research is relevant for applications in photochemistry and materials science (Ortica et al., 2001).

Antibacterial Potential

• Studies on acetamide derivatives of compounds similar to 2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide have evaluated their antibacterial potentials. This research expands the understanding of their potential use in treating bacterial infections (Iqbal et al., 2017).

Electrosynthesis and Transformations

• Research has also been conducted on the electrosynthesis of methyl or aryl sulfonyl hydroxy biphenyls, which are structurally related to 2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide. These studies explore further transformations of these compounds (Boy et al., 1991).

Alzheimer’s Disease Drug Candidates

• The synthesis of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide has been explored as potential drug candidates for Alzheimer’s disease. This indicates the relevance of these compounds in neurodegenerative disease research (Rehman et al., 2018).

Antimicrobial Activities

• Studies have synthesized and tested various derivatives of 2-[(4-Chlorophenyl)sulfonyl]-5-(4-methylphenyl)-5-oxopentanamide for antimicrobial activities. This research contributes to the development of new antimicrobial agents (Hafez et al., 2016).

Future Directions

: Sigma-Aldrich : ChemicalBook : ChemicalBook (Chinese)